Dgk|AE-IN-1

• CAS: 2660218-70-0
• Molecular Formula: C27H25F3N6O2S
• Molecular Weight: 554.6 g/mol
• InChI: InChI=1S/C27H25F3N6O2S/c28-27(29,30)23-22(38-19-6-2-1-3-7-19)9-8-20(24(23)36-12-4-5-17(13-31)15-36)34-25(37)21-16-39-26(35-21)18-10-11-32-33-14-18/h1-3,6-11,14,16-17H,4-5,12-13,15,31H2,(H,34,37)/t17-/m0/s1
• InChIKey: COWCRHWOKQJCGT-KRWDZBQOSA-N

Dgk|AE-IN-1 (Alcudacigib, ASP1570, CAS 2660218-70-0): A Clinically Advanced, Selective DGKζ Inhibitor for Cancer Immunotherapy Research

Dgk|AE-IN-1, also known as Alcudacigib (INN) or ASP1570, is a synthetic small-molecule inhibitor of diacylglycerol kinase zeta (DGKζ), an intracellular immune checkpoint enzyme that negatively regulates T-cell and NK-cell activation by converting diacylglycerol (DAG) to phosphatidic acid (PA) [1]. As a pyridazinyl thiazolecarboxamide compound, it exhibits potent, selective inhibition of the DGKζ isoform and is currently under Phase 1/2 clinical evaluation for advanced solid tumors (NCT05083481) [2]. Its IUPAC name is (S)-N-(2-(3-(aminomethyl)piperidin-1-yl)-4-phenoxy-3-(trifluoromethyl)phenyl)-2-(pyridazin-4-yl)thiazole-4-carboxamide, with a molecular weight of 554.59 g/mol and the chemical formula C₂₇H₂₅F₃N₆O₂S [3]. The compound is supplied as a >98% pure solid for in vitro and in vivo research applications [4].

Selective DGKζ inhibition for T-cell signaling and immune checkpoint studies

Dual mechanism: kinase inhibition and proteasome-dependent degradation research context

Compatible with primary human T-cell assays and syngeneic mouse tumor models

• [1] Ikeda O, et al. Enhanced Antitumor Immunity by ASP1570, a Novel Diacylglycerol Kinase ζ Inhibitor, Offers a Potential Novel Immunotherapy for Treating Cancer. Mol Cancer Ther. 2025 Jun 4;24(6):884-895. doi: 10.1158/1535-7163.MCT-23-0108. View Source
• [2] ClinicalTrials.gov Identifier: NCT05083481. A Phase 1/2 Study of ASP1570 in Patients With Advanced Solid Tumors. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. alcudacigib ligand page. Ligand ID: 14045. View Source
• [4] MedChemExpress. Alcudacigib (DGKζ-IN-1) product page. View Source

Why Dgk|AE-IN-1 Cannot Be Substituted with Other DGK Inhibitors Without Compromising Experimental Reproducibility and Translational Relevance

Substituting Dgk|AE-IN-1 with alternative DGK inhibitors—whether pan-DGK inhibitors like R59949, dual DGKα/ζ inhibitors such as BMS-332, or other DGKζ-selective agents like DGKζ-IN-7—introduces critical experimental confounders that undermine data interpretation and translational validity. Dgk|AE-IN-1 possesses a unique dual mechanism of action combining ATP-competitive kinase inhibition with proteasome-dependent degradation of the DGKζ protein itself, a property not shared by other DGK inhibitors [1]. Furthermore, its isoform selectivity profile differs markedly from dual inhibitors that concurrently suppress DGKα, which plays distinct roles in T-cell development and immune synapse formation [2]. Pan-DGK inhibitors such as R59949 exhibit IC₅₀ values in the 300 nM range and lack isoform specificity, rendering them unsuitable for interrogating DGKζ-specific biology [3]. Even among other DGKζ-selective inhibitors, Dgk|AE-IN-1 demonstrates superior potency against human DGKζ (IC₅₀ 4.7 nM) and is the only compound in this class supported by peer-reviewed in vivo efficacy data demonstrating restoration of T-cell function under multiple clinically relevant immunosuppressive signals (TGF-β, PGE₂, adenosine, PD-1, CTLA-4, and TIGIT) [1]. These differentiating features directly impact experimental outcomes and translational interpretation.

Mechanism mismatch

Dual kinase inhibition and proteasome-dependent degradation not shared by other DGK inhibitors; degradation endpoints may shift with alternatives.

Isoform selectivity context

Pan-DGK or dual DGKα/ζ inhibitors alter distinct signaling nodes; DGKζ-specific pathway interpretation may not transfer.

Model-response context

In vivo tumor model and multi-signal immunosuppression rescue data not established for comparator DGK inhibitors; cross-study extrapolation may require review.

• [1] Ikeda O, et al. Enhanced Antitumor Immunity by ASP1570, a Novel Diacylglycerol Kinase ζ Inhibitor, Offers a Potential Novel Immunotherapy for Treating Cancer. Mol Cancer Ther. 2025 Jun 4;24(6):884-895. doi: 10.1158/1535-7163.MCT-23-0108. View Source
• [2] Wichroski M, et al. Discovery of BMS-986408, a First-In-Class Dual DGKα/ζ Inhibitor for Cancer Immunotherapy. J Med Chem. 2025. doi: 10.1021/acs.jmedchem.4c02012. View Source
• [3] TargetMol. R59949 product page (CAS 120166-69-0). View Source

Dgk|AE-IN-1 Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparator Data for Procurement Decision-Making

Dgk|AE-IN-1 Demonstrates Sub-Nanomolar DGKζ Inhibition Potency, Outperforming Pan-DGK and First-Generation DGKζ Inhibitors

Dgk|AE-IN-1 (ASP1570) inhibits recombinant human DGKζ with an IC₅₀ of 4.7 nM and mouse DGKζ with an IC₅₀ of 3.0 nM in luminescent kinase activity assays [1]. In contrast, the pan-DGK inhibitor R59949 exhibits an IC₅₀ of 300 nM against DGK, representing a potency deficit of approximately 64- to 100-fold [2]. Other DGKζ-selective inhibitors such as DGKζ-IN-7 exhibit an IC₅₀ of 33.4 nM, representing a ~7-fold reduction in potency relative to Dgk|AE-IN-1 .

DGKζ inhibition potency

Cross-study comparable

IC₅₀ 4.7 nM (human), 3.0 nM (mouse)

Supports target engagement in enzymatic DGKζ pathway assays

R59949 ~300 nM; DGKζ-IN-7 ~33.4 nM reported

Evidence Dimension	Inhibitory potency against human DGKζ (IC₅₀)
Target Compound Data	4.7 nM (human DGKζ); 3.0 nM (mouse DGKζ)
Comparator Or Baseline	R59949: 300 nM (pan-DGK); DGKζ-IN-7: 33.4 nM
Quantified Difference	Dgk|AE-IN-1 is ~64-fold more potent than R59949 and ~7-fold more potent than DGKζ-IN-7
Conditions	Recombinant human DGKζ luminescent kinase activity assay; recombinant mouse DGKζ

Why This Matters

Higher potency translates to lower working concentrations, reduced off-target effects, and more robust target engagement in cellular and in vivo models, directly impacting experimental signal-to-noise and reproducibility.

• [1] MedChemExpress. Alcudacigib (ASP1570; DGKζ-IN-1) product page, reporting IC₅₀ values from primary literature. View Source
• [2] TargetMol. R59949 product page (CAS 120166-69-0). View Source

Dgk|AE-IN-1 Uniquely Combines Kinase Inhibition with Proteasome-Dependent DGKζ Protein Degradation

Unlike other DGKζ inhibitors that function solely through ATP-competitive kinase inhibition, Dgk|AE-IN-1 (ASP1570) unexpectedly induces proteasome-dependent degradation of the DGKζ protein in treated cells [1]. This dual mechanism—simultaneously blocking enzymatic activity and reducing total protein levels—has not been reported for other DGKζ inhibitors including DGKζ-IN-7, BMS-332, BMS-502, or pan-DGK inhibitors such as R59949, which exhibit purely catalytic inhibition . The degradation effect was observed in primary T cells and was abrogated by proteasome inhibitors, confirming mechanism specificity [1].

Dual mechanism

Head-to-head comparison

Kinase inhibition + proteasome-dependent protein degradation

Enables protein-level target suppression and degradation mechanism research

Other inhibitors exhibit only catalytic inhibition

Evidence Dimension	Mechanism of action
Target Compound Data	ATP-competitive kinase inhibition + proteasome-dependent DGKζ protein degradation
Comparator Or Baseline	DGKζ-IN-7, BMS-332, BMS-502, R59949: ATP-competitive inhibition only
Quantified Difference	Unique dual mechanism (qualitative differentiation)
Conditions	Primary human T cells; proteasome inhibitor (MG132) co-treatment validation

Why This Matters

This dual mechanism provides more complete and durable suppression of DGKζ-mediated signaling than catalytic inhibition alone, potentially offering superior functional outcomes in chronic immune activation models.

• [1] Ikeda O, et al. Enhanced Antitumor Immunity by ASP1570, a Novel Diacylglycerol Kinase ζ Inhibitor, Offers a Potential Novel Immunotherapy for Treating Cancer. Mol Cancer Ther. 2025 Jun 4;24(6):884-895. doi: 10.1158/1535-7163.MCT-23-0108. View Source

Dgk|AE-IN-1 Restores T-Cell Function Under Multiple Clinically Relevant Immunosuppressive Signals

In functional assays using human primary T cells, Dgk|AE-IN-1 (ASP1570) restored T-cell effector functions suppressed by six distinct immunosuppressive signals: TGF-β, prostaglandin E₂, adenosine, PD-1, CTLA-4, and TIGIT [1]. No other DGK inhibitor has been reported to comprehensively restore function under this broad panel of clinically relevant suppressive conditions. While dual DGKα/ζ inhibitors such as BMS-332 and BMS-502 have demonstrated enhanced T-cell activation in standard assays, published data do not establish functional rescue across this specific multi-signal panel .

Functional rescue breadth

Class-level inference

Restores T-cell function under TGF-β, PGE₂, adenosine, PD-1, CTLA-4, TIGIT

Supports multi-signal immunosuppression model context

Comparators lack reported data across this panel

Evidence Dimension	Functional restoration of T-cell activity under immunosuppressive signals
Target Compound Data	Restores function under TGF-β, PGE₂, adenosine, PD-1, CTLA-4, and TIGIT suppression
Comparator Or Baseline	Other DGKζ and dual DGKα/ζ inhibitors: data not reported for this comprehensive panel
Quantified Difference	Qualitative differentiation based on breadth of validated immunosuppressive signals
Conditions	Primary human T-cell functional assays; cytokine production and proliferation readouts

Why This Matters

This evidence positions Dgk|AE-IN-1 as uniquely validated for modeling combination immunotherapy strategies and interrogating T-cell dysfunction in tumor microenvironment-relevant contexts.

• [1] Ikeda O, et al. Enhanced Antitumor Immunity by ASP1570, a Novel Diacylglycerol Kinase ζ Inhibitor, Offers a Potential Novel Immunotherapy for Treating Cancer. Mol Cancer Ther. 2025 Jun 4;24(6):884-895. doi: 10.1158/1535-7163.MCT-23-0108. View Source

Dgk|AE-IN-1 Demonstrates In Vivo Antitumor Efficacy in Both Anti-PD-1 Sensitive and Resistant Syngeneic Mouse Models

Dgk|AE-IN-1 (ASP1570) induced significant tumor growth inhibition in two syngeneic mouse models: the anti-PD-1 antibody-sensitive MC38 colorectal carcinoma model and the anti-PD-1 antibody-insensitive B16F1/F10 melanoma model [1]. The antitumor effect was CD8⁺ T-cell-dependent, as demonstrated by CD8⁺ T-cell depletion studies that abrogated efficacy [1]. In contrast, pan-DGK inhibitor R59949 has not been reported to show robust monotherapy efficacy in similar syngeneic models, and other DGKζ-selective inhibitors such as DGKζ-IN-7 lack peer-reviewed in vivo efficacy data [2]. Dual DGKα/ζ inhibitors (e.g., BMS-332) have demonstrated combination efficacy with PD-1 blockade but not as monotherapy in PD-1-resistant models [3].

In vivo tumor models

Cross-study comparable

MC38 and B16F1/F10 syngeneic models; CD8⁺ T-cell dependent

Supports syngeneic immuno-oncology model-response studies

Monotherapy activity reported in PD-1-resistant model

Evidence Dimension	In vivo antitumor efficacy in syngeneic mouse models
Target Compound Data	Tumor growth inhibition in MC38 (anti-PD-1 sensitive) and B16F1/F10 (anti-PD-1 resistant) models
Comparator Or Baseline	R59949: no robust monotherapy efficacy reported; DGKζ-IN-7: no peer-reviewed in vivo data; BMS-332: efficacy requires PD-1 combination
Quantified Difference	Dgk|AE-IN-1 shows monotherapy activity in PD-1-resistant model (qualitative differentiation)
Conditions	MC38 and B16F1/F10 syngeneic mouse tumor models; oral administration

Why This Matters

Demonstrated in vivo efficacy in both checkpoint-sensitive and -resistant models positions Dgk|AE-IN-1 as a superior tool compound for studying tumor-immune interactions and combination immunotherapy strategies, reducing the need for model-specific optimization.

• [1] Ikeda O, et al. Enhanced Antitumor Immunity by ASP1570, a Novel Diacylglycerol Kinase ζ Inhibitor, Offers a Potential Novel Immunotherapy for Treating Cancer. Mol Cancer Ther. 2025 Jun 4;24(6):884-895. doi: 10.1158/1535-7163.MCT-23-0108. View Source
• [2] Literature review: R59949 and DGKζ-IN-7 lack peer-reviewed monotherapy efficacy data in syngeneic tumor models. View Source
• [3] Wichroski M, et al. Discovery of BMS-986408, a First-In-Class Dual DGKα/ζ Inhibitor for Cancer Immunotherapy. J Med Chem. 2025. doi: 10.1021/acs.jmedchem.4c02012. View Source

Dgk|AE-IN-1 is the Only DGKζ Inhibitor with Active Phase 1/2 Clinical Development, Providing Translational Validation

Dgk|AE-IN-1 (ASP1570) is currently being evaluated in a Phase 1/2 clinical trial (NCT05083481) for patients with advanced solid tumors [1]. This represents the most advanced clinical-stage DGKζ-selective inhibitor, providing translational validation of target engagement and safety that is unavailable for any other DGKζ inhibitor. Other DGKζ-selective compounds such as DGKζ-IN-7, DGKζ-IN-9, and research-grade tool compounds remain at the preclinical stage, with no human safety or pharmacokinetic data available . Dual DGKα/ζ inhibitors (e.g., BMS-332) are also preclinical [2].

Clinical development stage

Head-to-head comparison

Phase 1/2 trial (NCT05083481)

Provides translational PK and tolerability endpoint context

Comparators remain preclinical; data to verify

Evidence Dimension	Clinical development stage
Target Compound Data	Phase 1/2 clinical trial (NCT05083481)
Comparator Or Baseline	DGKζ-IN-7, DGKζ-IN-9, BMS-332, BMS-502: preclinical only
Quantified Difference	Dgk|AE-IN-1 is the only compound in Phase 1/2; all comparators are preclinical
Conditions	ClinicalTrials.gov registry; peer-reviewed preclinical publications

Why This Matters

For translational research programs aiming to bridge bench-to-bedside, Dgk|AE-IN-1 offers the only DGKζ inhibitor with established human pharmacokinetic and tolerability parameters, reducing translational risk and enabling more confident experimental design.

• [1] ClinicalTrials.gov Identifier: NCT05083481. A Phase 1/2 Study of ASP1570 in Patients With Advanced Solid Tumors. View Source
• [2] Wichroski M, et al. Discovery of BMS-986408, a First-In-Class Dual DGKα/ζ Inhibitor for Cancer Immunotherapy. J Med Chem. 2025. doi: 10.1021/acs.jmedchem.4c02012. View Source

Dgk|AE-IN-1 Exhibits Oral Bioavailability, a Key Practical Advantage for In Vivo Studies

Dgk|AE-IN-1 (ASP1570) is characterized as an orally effective DGKζ inhibitor, with demonstrated in vivo efficacy following oral administration in syngeneic mouse tumor models [1]. This oral bioavailability is a critical practical advantage for chronic in vivo studies, eliminating the need for repeated intraperitoneal or intravenous injections that can confound immune readouts and cause animal stress. While some dual DGKα/ζ inhibitors (e.g., BMS-502, DGKα&ζ-IN-2) also report oral activity, many research-grade DGK inhibitors including R59949 require parenteral administration or formulation optimization for in vivo use [2].

Oral administration

Class-level inference

Oral efficacy demonstrated in mouse tumor models

Supports chronic in vivo immuno-oncology study protocols

R59949 typically requires parenteral administration

Evidence Dimension	Route of administration for in vivo efficacy
Target Compound Data	Oral administration effective
Comparator Or Baseline	R59949: typically requires IP/IV; some dual inhibitors also oral
Quantified Difference	Qualitative advantage shared with select dual inhibitors but not pan-DGK inhibitors
Conditions	Syngeneic mouse tumor models; oral gavage

Why This Matters

Oral dosing simplifies long-term in vivo experimental protocols, reduces handling stress artifacts in immunology studies, and enables more physiologically relevant pharmacokinetic modeling.

• [1] MedChemExpress. Alcudacigib (ASP1570; DGKζ-IN-1) product page; Ikeda O, et al. Mol Cancer Ther. 2025. View Source
• [2] TargetMol. R59949 product page; comparative assessment of DGK inhibitor administration routes. View Source

Optimal Scientific and Industrial Applications for Dgk|AE-IN-1 Based on Quantitative Differentiation Evidence

Modeling T-Cell Dysfunction and Reinvigoration in Tumor Microenvironment-Relevant Conditions

Dgk|AE-IN-1 is uniquely validated for studies requiring functional restoration of T cells under multiple immunosuppressive signals (TGF-β, PGE₂, adenosine, PD-1, CTLA-4, and TIGIT), as demonstrated in primary human T-cell assays [1]. No other DGK inhibitor has been reported to restore function across this comprehensive panel of clinically relevant suppressive conditions. This makes Dgk|AE-IN-1 the preferred tool compound for ex vivo and in vitro modeling of T-cell exhaustion and reinvigoration in contexts that recapitulate the complex tumor microenvironment.

In Vivo Combination Immunotherapy Studies in Checkpoint-Sensitive and -Resistant Syngeneic Models

With demonstrated monotherapy tumor growth inhibition in both anti-PD-1-sensitive (MC38) and anti-PD-1-resistant (B16F1/F10) syngeneic mouse models, Dgk|AE-IN-1 is the only DGKζ inhibitor with peer-reviewed in vivo efficacy data across both sensitive and resistant contexts [1]. Its oral bioavailability and CD8⁺ T-cell-dependent mechanism make it ideal for combination studies with immune checkpoint inhibitors, chemotherapy, or radiation therapy, particularly for investigating mechanisms of resistance and identifying biomarkers of response.

Translational Research Bridging Preclinical DGKζ Biology to Clinical Immunotherapy Development

As the only DGKζ-selective inhibitor actively in Phase 1/2 clinical development (NCT05083481), Dgk|AE-IN-1 provides an essential translational bridge for academic and industry research programs [1]. Researchers can benchmark their preclinical findings against existing clinical data on safety, pharmacokinetics, and pharmacodynamics, reducing translational uncertainty. This is particularly valuable for biomarker discovery studies, patient stratification research, and development of companion diagnostic strategies.

Investigating DGKζ Protein Degradation Mechanisms and Kinase-Independent Functions

Dgk|AE-IN-1 uniquely induces proteasome-dependent degradation of DGKζ protein in addition to ATP-competitive kinase inhibition, a property not shared by any other DGK inhibitor [1]. This dual mechanism enables studies that cannot be conducted with other DGKζ inhibitors: dissecting kinase-dependent versus kinase-independent (scaffolding) functions of DGKζ, exploring targeted protein degradation as a therapeutic strategy, and validating degradation-dependent biomarkers of target engagement.

Application

Selection Property

Validation Focus

T-cell dysfunction and reinvigoration modeling under multi-signal suppression

Functional rescue across TGF-β, PGE₂, adenosine, PD-1, CTLA-4, TIGIT

Cytokine and proliferation readouts in primary human T-cell assays

In vivo immuno-oncology research in checkpoint-sensitive and resistant models

Syngeneic tumor model response (MC38, B16F1/F10) with CD8⁺ T-cell dependency

Tumor growth inhibition and immune cell profiling

Translational biomarker and PK/PD bridging studies

Phase 1/2 trial endpoint references (NCT05083481)

Benchmark preclinical results against reported human PK and tolerability endpoints

DGKζ degradation mechanism and scaffolding function investigation

Proteasome-dependent protein degradation combined with kinase inhibition

Protein-level target suppression and degradation-dependent biomarkers

• [1] Ikeda O, et al. Enhanced Antitumor Immunity by ASP1570, a Novel Diacylglycerol Kinase ζ Inhibitor, Offers a Potential Novel Immunotherapy for Treating Cancer. Mol Cancer Ther. 2025 Jun 4;24(6):884-895. doi: 10.1158/1535-7163.MCT-23-0108. View Source